Cas no 1805256-55-6 (4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid
• CAS No: 1805256-55-6
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4914736
• Update Time: 2025-05-19

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid

• Inchi： 1S/C8H6F2INO3/c9-7(10)6-3(1-5(13)14)8(15)12-2-4(6)11/h2,7H,1H2,(H,12,15)(H,13,14)
• InChI Key： HERGNLIRYFKOJX-UHFFFAOYSA-N
• SMILES： IC1=CNC(C(CC(=O)O)=C1C(F)F)=O

Computed Properties

• Exact Mass: 328.936
• Monoisotopic Mass: 328.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4

Additional information on 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic Acid: A Comprehensive Overview

4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid, identified by the CAS registry number 1805256-55-6, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, an iodine atom, and an acetic acid moiety. These substituents contribute to its distinctive chemical behavior and reactivity.

The synthesis of 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies to optimize the synthesis process, ensuring scalability for industrial applications while maintaining environmental sustainability.

One of the most promising applications of this compound lies in the field of pharmacology. The presence of the iodine atom and the hydroxyl group in its structure makes it a potential candidate for drug design, particularly in the development of anti-inflammatory and antiviral agents. Studies have shown that this compound exhibits significant inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to interact with viral proteins suggests its potential use in antiviral therapies.

In recent years, there has been growing interest in the use of pyridine derivatives as building blocks for advanced materials. The unique electronic properties of 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid make it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Researchers have demonstrated that incorporating this compound into MOFs enhances their stability and selectivity, making them suitable for industrial use.

The environmental impact of synthetic compounds is a critical consideration in modern chemistry. Studies on the biodegradation and toxicity of 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid have revealed that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in the environment. Furthermore, acute toxicity tests indicate that this compound has low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals in certain applications.

Recent breakthroughs in computational chemistry have provided new insights into the molecular properties of this compound. Advanced molecular modeling techniques have been employed to predict its solubility, stability, and reactivity under various conditions. These computational studies complement experimental findings and aid in the rational design of new compounds with improved properties.

In conclusion, 4-(Difluoromethyl)-2-hydroxy-5-iodopyridine-3-acetic acid, with its unique structure and versatile properties, holds immense potential across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point for researchers seeking innovative solutions to contemporary challenges. As our understanding of its properties deepens through ongoing research, we can expect even more exciting applications to emerge in the near future.